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Introduction
1,3-Acetonedicarboxylic acid anhydride, also known as 2H-Pyran-2,4,6(3H,5H)-trione or β-

ketoglutaric anhydride, is a heterocyclic organic compound.[1] It serves as a crucial

intermediate and building block in various chemical syntheses.[1][2][3] Its applications are

prominent in the manufacturing of pharmaceuticals and agrochemicals, as well as in polymer

and resin production where it acts as a crosslinking agent.[1][3] This document provides a

comprehensive overview of its physicochemical properties, supported by experimental

protocols and logical diagrams to facilitate its use in research and development.

Physicochemical Properties
The key physicochemical properties of 1,3-Acetonedicarboxylic acid anhydride are

summarized in the table below. These parameters are essential for understanding the

compound's behavior in various chemical environments and for designing synthetic routes and

formulation strategies.
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Property Value Source(s)

CAS Number 10521-08-1 [1][2][4]

Molecular Formula C₅H₄O₄ [1]

Molecular Weight 128.08 g/mol [1][5]

Appearance White crystalline powder [1]

Melting Point
138-140 °C (with

decomposition)
[1][2]

Boiling Point
354.9 °C at 760 mmHg

(Predicted)
[1]

Density 1.472 g/cm³ [1][2]

Solubility Soluble in water and ethanol. [1]

Storage Conditions
Store under inert gas (Nitrogen

or Argon) at 2-8°C.
[1][2]

Experimental Protocols
Detailed methodologies are critical for the accurate determination of physicochemical

properties. Below are standard protocols for key experimental procedures.

A general method for synthesizing the anhydride involves the dehydration of 1,3-

acetonedicarboxylic acid.[4]

Procedure: 1,3-Acetonedicarboxylic acid (0.27 mol) is slowly added to a cooled (0 °C)

mixture of acetic acid (60 mL) and acetic anhydride (43 mL).[4]

Reaction Conditions: The reaction is conducted with continuous stirring, ensuring the

temperature does not exceed 10 °C.[4]

Observation: As the 1,3-acetonedicarboxylic acid dissolves, a light yellow precipitate of the

anhydride gradually forms.[4]
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The melting point is a crucial indicator of purity.[6][7] The capillary method using a Thiele tube

or a digital melting point apparatus is standard.[6][7]

Sample Preparation: A small amount of the finely powdered, dry compound is packed into a

capillary tube sealed at one end.[6][7][8]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[7] This assembly is placed in a heating bath (e.g., a Thiele

tube with high-boiling point oil) or a melting point apparatus.[6][7]

Heating and Observation: The apparatus is heated slowly and uniformly, at a rate of about 1-

2°C per minute, especially near the expected melting point.[6][7] The temperature range is

recorded from the point at which the first drop of liquid appears to when the entire sample

has liquefied.[6][9] Pure compounds typically exhibit a sharp melting range of 0.5-1.0°C.[7]

Solubility tests provide insights into the polarity and potential solvent systems for reactions and

formulations.

Qualitative Procedure:

Add approximately 25 mg of the compound to a test tube.[10][11]

Add 0.75 mL of the solvent (e.g., water, ethanol) in small portions, shaking vigorously after

each addition.[10]

Observe and record whether the compound dissolves completely.[11]

Quantitative Methods: For precise solubility measurement, techniques like the shake-flask

method followed by HPLC analysis can be employed.[12] An excess amount of the solid is

equilibrated with the solvent, and the concentration of the dissolved compound in the

supernatant is then determined.[12]

Visualizations
To better illustrate the chemical relationships and experimental processes, the following

diagrams are provided.
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Synthesis Pathway

1,3-Acetonedicarboxylic Acid
(C5H6O5)

1,3-Acetonedicarboxylic Anhydride
(C5H4O4)

- H2O

Acetic Anhydride
(Dehydrating Agent)
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Caption: Synthesis of the anhydride from its parent dicarboxylic acid.
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General Workflow for Physicochemical Characterization

Obtain Pure Sample

Determine Melting Point
(Purity Check)

Perform Solubility Tests
(Water, Ethanol, etc.)

Spectroscopic Analysis
(NMR, IR, MS)

Stability Assessment
(Under various conditions)

Characterization Complete

Click to download full resolution via product page

Caption: Workflow for characterizing a chemical compound.
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Reactivity: Hydrolysis

1,3-Acetonedicarboxylic Anhydride

1,3-Acetonedicarboxylic Acid

Hydrolysis

Water (H2O)

Click to download full resolution via product page

Caption: Reversion of the anhydride to the acid via hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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